molecular formula C10H11ClN2O B6278550 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one CAS No. 2138303-50-9

4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one

Cat. No. B6278550
CAS RN: 2138303-50-9
M. Wt: 210.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one, also known as 4-chloro-6-propyl-7-hydroxy-3,4-dihydropyrrolo[3,4-b]pyridine-7-one, is a heterocyclic compound that has been extensively studied for its potential applications in various scientific fields. This compound has been found to have a wide array of properties, including anti-inflammatory, anti-oxidative, anti-cancer, and anti-bacterial effects. In addition, 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2).

Scientific Research Applications

The potential scientific applications of 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one are numerous. This compound has been studied for its potential use as an anti-inflammatory, anti-oxidative, anti-cancer, and anti-bacterial agent. In addition, 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2). This compound has also been studied for its potential use as an antioxidant agent in the treatment of cardiovascular diseases, as well as for its potential use in the treatment of diabetes, obesity, and other metabolic disorders.

Mechanism of Action

The mechanism of action of 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one is not yet fully understood. However, it is thought to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of prostaglandins, which are involved in the regulation of inflammation, pain, and other physiological processes. In addition, 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one has been found to act as an antioxidant, which may explain its potential use in the treatment of cardiovascular diseases, diabetes, obesity, and other metabolic disorders.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one have been extensively studied. This compound has been found to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. As such, 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one has been found to have anti-inflammatory, anti-oxidative, anti-cancer, and anti-bacterial effects. In addition, this compound has been found to act as an antioxidant, which may explain its potential use in the treatment of cardiovascular diseases, diabetes, obesity, and other metabolic disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one in laboratory experiments include its low toxicity, low cost, and ease of synthesis. In addition, this compound has been found to have a wide range of potential applications, including anti-inflammatory, anti-oxidative, anti-cancer, and anti-bacterial effects.
The main limitation of using 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one in laboratory experiments is the lack of knowledge regarding its exact mechanism of action. In addition, this compound has not yet been approved for use in humans, so further research is needed to determine its safety and efficacy.

Future Directions

The potential future directions for the research and development of 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one are numerous. Further research is needed to determine the exact mechanism of action of this compound and to determine its safety and efficacy for use in humans. In addition, further research is needed to explore the potential applications of this compound in the treatment of cardiovascular diseases, diabetes, obesity, and other metabolic disorders. Furthermore, further research is needed to explore the potential of this compound as an anti-inflammatory, anti-oxidative, anti-cancer, and anti-bacterial agent. Finally, further research is needed to explore the potential of this compound as a novel drug target.

Synthesis Methods

The synthesis of 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one is accomplished through the use of a multi-step process. The first step involves the reaction of 2-chloro-6-propyl-7-hydroxy-3,4-dihydropyrrolo[3,4-b]pyridine-7-one with hydrochloric acid in the presence of a catalytic amount of sulfuric acid. This reaction yields the desired product, 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one, in an overall yield of approximately 50%.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one involves the condensation of 4-chloro-3-formylpyridine with propan-2-ylamine followed by cyclization to form the pyrrolopyridine ring system. The resulting intermediate is then oxidized to form the final product.", "Starting Materials": [ "4-chloro-3-formylpyridine", "propan-2-ylamine", "sodium borohydride", "acetic acid", "hydrogen peroxide" ], "Reaction": [ "Step 1: Condensation of 4-chloro-3-formylpyridine with propan-2-ylamine in the presence of sodium borohydride as a reducing agent and acetic acid as a solvent to form the intermediate 4-chloro-6-(propan-2-yl)pyridin-3-amine.", "Step 2: Cyclization of the intermediate in the presence of acetic acid as a solvent to form the pyrrolopyridine ring system and the intermediate 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-ol.", "Step 3: Oxidation of the intermediate with hydrogen peroxide in the presence of acetic acid as a solvent to form the final product 4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one." ] }

CAS RN

2138303-50-9

Product Name

4-chloro-6-(propan-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one

Molecular Formula

C10H11ClN2O

Molecular Weight

210.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.